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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylpyrrole-2,5-dicarbaldehyde is a substituted pyrrole derivative with the chemical
formula C7H7NO2 and a molecular weight of 137.14 g/mol .[1] Its structure features a central
pyrrole ring N-methylated at position 1, with aldehyde groups attached at positions 2 and 5.
This arrangement of functional groups makes it a potentially valuable building block in organic
synthesis, particularly for the construction of more complex heterocyclic systems and
macrocycles. The electron-withdrawing nature of the two aldehyde groups significantly
influences the reactivity of the pyrrole ring. This guide provides a comprehensive overview of
the available physicochemical properties, synthesis, and potential applications of this
compound.

Physicochemical Properties

Quantitative data on the physicochemical properties of 1-Methylpyrrole-2,5-dicarbaldehyde
are not extensively reported in publicly available literature. However, based on its chemical
structure and information from chemical suppliers, the following properties are known or
predicted.

Table 1: Physicochemical Properties of 1-Methylpyrrole-2,5-dicarbaldehyde
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Property Value Source/Comment
Molecular Formula C7H7NO2 [1]
Molecular Weight 137.14 g/mol [1]
CAS Number 37893-28-0 [1]
) ) Predicted based on related
Physical Form Solid
compounds.
Melting Point Data not available
Boiling Point Data not available
N ) Expected to be soluble in
Solubility Data not available ]
common organic solvents.
Synthesis

A convenient and high-yield synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde has been
reported. The method involves the methylation of an intermediate derived from pyrrole,
followed by hydrolysis.

Experimental Protocol: Synthesis of 1-Methylpyrrole-2,5-
dicarbaldehyde

A general method for the synthesis of pyrrole-2,5-dicarbaldehydes provides a pathway to
obtain the 1-methyl derivative. The process starts with the formation of a 2,5-bis(1,3-
benzodithiol-2-yl)pyrrole intermediate. The methylation of this dithiolic intermediate, followed by
hydrolysis, affords 1-methylpyrrole-2,5-dicarbaldehyde in a high overall yield of 90%.

Workflow for the Synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde
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Caption: Synthetic pathway to 1-Methylpyrrole-2,5-dicarbaldehyde.

Spectroscopic Data

Detailed experimental spectroscopic data for 1-Methylpyrrole-2,5-dicarbaldehyde is not
readily available in peer-reviewed literature. However, chemical vendors who list this compound
often have spectral data on file. Researchers interested in this compound are encouraged to
request this information directly from suppliers.

Biological Activity and Potential Applications

While there is a vast body of research on the biological activities of pyrrole-containing
compounds, specific studies on 1-Methylpyrrole-2,5-dicarbaldehyde are limited. The broader
class of pyrrole derivatives is known to exhibit a wide range of pharmacological properties,
including antimicrobial, anti-inflammatory, and anticancer activities.
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The presence of two reactive aldehyde groups in 1-Methylpyrrole-2,5-dicarbaldehyde makes
it a versatile precursor for the synthesis of various heterocyclic compounds and macrocycles,
which could be of interest in drug discovery and materials science. For instance, it can undergo
condensation reactions with amines to form Schiff bases, which are known to have diverse
biological activities.

Logical Relationship of Pyrrole Derivatives to Biological Activity
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Caption: From pyrrole core to potential bioactive molecules.

Conclusion

1-Methylpyrrole-2,5-dicarbaldehyde is a chemical compound with potential for further
exploration in synthetic chemistry and drug discovery. While detailed physicochemical and
biological data are currently sparse in the public domain, a high-yield synthetic route has been
established. This guide summarizes the currently available information and highlights the areas
where further research is needed to fully characterize and exploit the potential of this molecule.
Researchers are encouraged to consult the primary literature and contact chemical suppliers
for more detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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